Cas no 944727-11-1 (Nocardichelin B)

• Product Name: Nocardichelin B
• CAS No: 944727-11-1
• MF: C₃₈H₆₁N₅O₈
• MW: 715.919650793076
• CID: 6766492
• Update Time: 2024-03-03

Nocardichelin B Chemical and Physical Properties

Names and Identifiers

• Nocardichelin B

• Inchi： 1S/C38H61N5O8/c1-2-3-4-5-6-7-8-9-10-11-14-23-35(46)42(49)28-19-12-17-26-39-34(45)24-25-36(47)43(50)29-20-13-18-27-40-37(48)32-30-51-38(41-32)31-21-15-16-22-33(31)44/h14-16,21-23,32,44,49-50H,2-13,17-20,24-30H2,1H3,(H,39,45)(H,40,48)/b23-14-/t32-/m0/s1
• InChI Key： XWMNRKXRGYSMGY-YWIDYDFISA-N
• SMILES： ON(CCCCCNC(CCC(N(CCCCCNC([C@@H]1COC(C2C(O)=CC=CC=2)=N1)=O)O)=O)=O)C(/C=C\CCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• XLogP3: 5.456

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives